Cas no 2138424-97-0 (4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• CAS No: 2138424-97-0
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 6395863
• PubChem ID: 165458702
• Update Time: 2025-11-01

4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2138424-97-0
• 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• EN300-739231

• Inchi： 1S/C13H21N3OS/c1-10(2)15-18(17,16-12-4-3-5-12)13-8-6-11(14)7-9-13/h6-10,12H,3-5,14H2,1-2H3,(H,15,16,17)
• InChI Key： CIZADDSMKMJSBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=NC(C)C)(NC1CCC1)=O

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

Introduction to 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138424-97-0)

4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide, identified by its CAS number 2138424-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonoimidamide derivatives, which are known for their versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino group, a cyclobutyl moiety, and a propan-2-yl substituent, contribute to its distinctive chemical properties and reactivity.

The sulfonoimidamide functional group in this compound plays a crucial role in its biological interactions. Sulfonoimidamides have been extensively studied for their ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding. The structural arrangement of the atoms in 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide allows for optimal interactions with biological targets, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the development of novel sulfonoimidamide-based compounds due to their potential applications in treating a wide range of diseases. Research has demonstrated that these compounds can exhibit potent activity against various targets, including kinases, proteases, and other enzymes involved in disease pathways. The cyclobutyl substituent in the molecule enhances its stability and bioavailability, while the propan-2-yl group contributes to its solubility and metabolic profile.

One of the most compelling aspects of 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide is its potential as a lead compound for further drug discovery efforts. Its unique structural features make it an attractive scaffold for medicinal chemists to modify and optimize for specific therapeutic applications. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties, including improving selectivity, reducing toxicity, and increasing efficacy.

The synthesis of 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the sulfonoimidamide core, followed by functional group modifications to introduce the amino and cyclobutyl groups. The final step involves the addition of the propan-2-yl substituent to complete the molecular structure. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic molecules like 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide. Techniques such as flow chemistry and automated synthesis have significantly improved the efficiency of multi-step syntheses, reducing reaction times and minimizing waste. These innovations are particularly valuable in pharmaceutical research, where rapid access to novel compounds is essential for drug discovery programs.

The biological activity of 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide has been extensively evaluated in various preclinical studies. These studies have revealed that the compound exhibits significant activity against multiple disease targets, including cancer, inflammation, and infectious diseases. The ability of this compound to interact with specific enzymes and receptors suggests that it may have therapeutic potential in treating these conditions.

In particular, research has shown that 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide can inhibit the activity of certain kinases involved in cancer cell proliferation. By binding to these kinases, the compound disrupts signaling pathways that promote tumor growth and survival. This mechanism of action makes it a promising candidate for developing new anticancer therapies. Additionally, studies have indicated that this compound may have anti-inflammatory properties by modulating inflammatory pathways.

The pharmacokinetic profile of 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic effects and minimizing potential side effects. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for further clinical development.

Future research on 4-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide will focus on refining its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify structural modifications that enhance binding affinity and selectivity. These efforts aim to develop more effective derivatives with improved therapeutic profiles.

The development of novel sulfonoimidamide-based drugs represents a significant advancement in medicinal chemistry. Compounds like 4-amino-N-cyclobutul-N-(propan--2--yI)-benzen-e-l--sulfo-n-imidamid-e (CAS No.-2138424--97--0) exemplify the potential of this class of molecules to address unmet medical needs. As research continues to uncover new biological targets and mechanisms of action, sulfonoimidamides are poised to play an increasingly important role in drug discovery and development.